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Compound of Interest

Compound Name:
2-Cyclopropyl-6-methyl-

benzaldehyde

Cat. No.: B8272139 Get Quote

Application Notes and Protocols for 2-
Cyclopropyl-6-methyl-benzaldehyde
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Cyclopropyl-6-methyl-benzaldehyde
was found. The following information is synthesized from SDS of structurally similar

compounds, including other benzaldehyde derivatives. Researchers, scientists, and drug

development professionals should handle this compound with caution and perform a thorough

risk assessment before use.

Section 1: Introduction
This document provides detailed application notes and protocols for the safe handling and

storage of 2-Cyclopropyl-6-methyl-benzaldehyde. Given the absence of a specific Safety

Data Sheet for this compound, these guidelines are based on data from analogous substituted

benzaldehydes. It is imperative for all personnel to review this information thoroughly before

handling the chemical to minimize potential risks.

Section 2: Hazard Identification and Safety
Precautions
Based on data for similar benzaldehyde derivatives, 2-Cyclopropyl-6-methyl-benzaldehyde
is anticipated to be a combustible liquid that may cause skin and eye irritation.[1] Inhalation of
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vapors may lead to respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing mist or vapors.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]

Section 3: Quantitative Data Summary
The following table summarizes key quantitative data from structurally related benzaldehyde

compounds. This data should be used as a reference for risk assessment.

Property
Value (for related
compounds)

Source

Molecular Weight

160.216 g/mol (for 4-

Cyclopropyl-2-

methylbenzaldehyde)

[5]

Boiling Point
178 - 179 °C (for

Benzaldehyde)

Melting Point -26 °C (for Benzaldehyde)

Density
1.045 g/cm³ at 25 °C (for

Benzaldehyde)

Flash Point 64 °C (for Benzaldehyde) [2]

Section 4: Experimental Protocols
Personal Protective Equipment (PPE)
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A comprehensive assessment of personal protective equipment is crucial.

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.[4]

Skin Protection: Wear nitrile rubber gloves and a lab coat.[2] Ensure gloves are inspected for

integrity before use.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[6] If

ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is

required.[4]

Chemical Handling Protocol
Preparation: Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

[6] Have spill control materials readily available.

Dispensing: Carefully dispense the required amount of 2-Cyclopropyl-6-methyl-
benzaldehyde. Avoid generating aerosols.[6]

Reaction Setup: When setting up reactions, ensure all glassware is properly clamped and

secure.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4] Decontaminate all surfaces and equipment.

Storage Protocol
Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Inert Atmosphere: For long-term storage and to prevent oxidation, storing under an inert

atmosphere such as nitrogen is recommended.

Incompatibilities: Keep away from heat, sparks, open flames, and strong oxidizing agents.[1]

[3]

Spill and Emergency Procedures
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Minor Spills: For small spills, absorb the chemical with an inert material such as vermiculite,

dry sand, or earth.[7] Place the contaminated material in a sealed container for proper

disposal.

Major Spills: In the event of a large spill, evacuate the area immediately.[6] Alert the

appropriate emergency response team.

First Aid - Inhalation: If inhaled, move the person to fresh air.[4]

First Aid - Skin Contact: If on skin, remove contaminated clothing and wash the affected area

with soap and water.[4]

First Aid - Eye Contact: If in eyes, rinse cautiously with water for at least 15 minutes.[4]

First Aid - Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1]

Section 5: Visual Workflow Diagrams
The following diagrams illustrate the key workflows for safe handling and emergency response.
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Caption: Safe Handling Workflow for 2-Cyclopropyl-6-methyl-benzaldehyde.
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Caption: Emergency Response Workflow for Spills and Exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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